Cas no 85153-71-5 (phosphoric acid, butyl ester, compd. with (z)-n-[2-[(2-hydroxyethyl)amino]ethyl]-9-octadecenamide)

• Product Name: phosphoric acid, butyl ester, compd. with (z)-n-[2-[(2-hydroxyethyl)amino]ethyl]-9-octadecenamide
• CAS No: 85153-71-5
• MF: C₂₆H₅₅N₂O₆P
• MW: 522.698469400406
• CID: 887376
• PubChem ID: 44149286
• Update Time: 2025-04-19

phosphoric acid, butyl ester, compd. with (z)-n-[2-[(2-hydroxyethyl)amino]ethyl]-9-octadecenamide Chemical and Physical Properties

Names and Identifiers

• phosphoric acid, butyl ester, compd. with (z)-n-[2-[(2-hydroxyethyl)amino]ethyl]-9-octadecenamide
• butyl dihydrogen phosphate,(Z)-N-[2-(2-hydroxyethylamino)ethyl]octadec-9-enamide
• NS00092454
• EINECS 285-854-4
• 85153-71-5

• Inchi： 1S/C22H44N2O2.C4H11O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(26)24-19-18-23-20-21-25;1-2-3-4-8-9(5,6)7/h9-10,23,25H,2-8,11-21H2,1H3,(H,24,26);2-4H2,1H3,(H2,5,6,7)/b10-9-;
• InChI Key： XCLQHVPLEFKGQM-KVVVOXFISA-N
• SMILES： P(=O)(O)(O)OCCCC.O=C(CCCCCCC/C=C\CCCCCCCC)NCCNCCO

Computed Properties

• Exact Mass: 522.37977448g/mol
• Monoisotopic Mass: 522.37977448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 24
• Complexity: 426
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų